Cas no 1056475-66-1 (3-Methylsulfinylphenylboronic Acid)
1056475-66-1 structure
Product Name:3-Methylsulfinylphenylboronic Acid
CAS No:1056475-66-1
MF:C7H9BO3S
MW:184.020560979843
MDL:MFCD03092931
CID:829074
PubChem ID:44630584
Update Time:2025-04-19
3-Methylsulfinylphenylboronic Acid Chemical and Physical Properties
Names and Identifiers
-
- (3-(Methylsulfinyl)phenyl)boronic acid
- 3-Methylsulfinylphenylboronic acid
- 3-(methylsulfinyl)phenylboronic acid
- ACMC-2098h8
- AG-D-19398
- ANW-15258
- CTK4A3996
- XYLPYIANRLXCDW-UHFFFAOYSA-N
- F73775
- SCHEMBL14120387
- 3-METHANESULFINYLPHENYLBORONIC ACID
- 1056475-66-1
- [3-(Methanesulfinyl)phenyl]boronic acid
- CS-0178753
- BS-25167
- 3-methylsulfinylphenylboronicacid
- NCGC00249554-01
- DB-262451
- DTXSID80659959
- AKOS006279143
- (3-methylsulfinylphenyl)boronic acid
- 3-methylsulfinylphenylboronic acid, AldrichCPR
- MFCD03092931
- 3-Methylsulfinylphenylboronic Acid
-
- MDL: MFCD03092931
- Inchi: 1S/C7H9BO3S/c1-12(11)7-4-2-3-6(5-7)8(9)10/h2-5,9-10H,1H3
- InChI Key: XYLPYIANRLXCDW-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC=C(B(O)O)C=1)=O
Computed Properties
- Exact Mass: 184.0365455g/mol
- Monoisotopic Mass: 184.0365455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.7Ų
Experimental Properties
- Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (14 g/l) (25 º C),
3-Methylsulfinylphenylboronic Acid Security Information
- Hazard Category Code: 22-37/38-41
- Safety Instruction: 26-39
-
Hazardous Material Identification:
- Storage Condition:Sealed in dry,2-8°C
3-Methylsulfinylphenylboronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM134847-1g |
(3-(Methylsulfinyl)phenyl)boronic acid |
1056475-66-1 | 95% | 1g |
$177 | 2021-08-05 | |
| Ambeed | A254213-1g |
(3-(Methylsulfinyl)phenyl)boronic acid |
1056475-66-1 | 95% | 1g |
$186.0 | 2025-02-21 | |
| Chemenu | CM134847-1g |
(3-(Methylsulfinyl)phenyl)boronic acid |
1056475-66-1 | 95% | 1g |
$271 | 2023-01-13 | |
| abcr | AB271718-1 g |
3-Methylsulfinylphenylboronic acid, 95%; . |
1056475-66-1 | 95% | 1g |
€382.00 | 2023-04-26 | |
| abcr | AB271718-5 g |
3-Methylsulfinylphenylboronic acid, 95%; . |
1056475-66-1 | 95% | 5g |
€1062.00 | 2023-04-26 | |
| TRC | M339715-50mg |
3-Methylsulfinylphenylboronic Acid |
1056475-66-1 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M339715-100mg |
3-Methylsulfinylphenylboronic Acid |
1056475-66-1 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M339715-500mg |
3-Methylsulfinylphenylboronic Acid |
1056475-66-1 | 500mg |
$ 210.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | D409174-1g |
3-Methylsulfinylphenylboronic acid |
1056475-66-1 | 97% | 1g |
$750 | 2024-05-24 | |
| eNovation Chemicals LLC | D409174-5g |
3-Methylsulfinylphenylboronic acid |
1056475-66-1 | 97% | 5g |
$2590 | 2024-05-24 |
3-Methylsulfinylphenylboronic Acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
1056475-66-1 (3-Methylsulfinylphenylboronic Acid) Related Products
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- 853577-64-7(Boronic acid, [4-(phenylsulfonyl)phenyl]-)
- 1072952-07-8((3-(Ethylsulfinyl)phenyl)boronic acid)
- 128312-11-8(m-(Methylthio)phenylboronic Acid)
- 330804-03-0((2-methylsulfonylphenyl)boronic acid)
- 166386-48-7((4-methanesulfinylphenyl)boronic acid)
- 863248-21-9(4-Ethylsulfinylphenylboronic acid)
- 850567-97-4(2-(Methylsulfinyl)phenylboronic Acid)
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